Cas no 1533976-74-7 (3-chloro-4-fluorophenyl chloroformate)

• Product Name: 3-chloro-4-fluorophenyl chloroformate
• CAS No: 1533976-74-7
• MF: C₇H₃Cl₂FO₂
• MW: 209.001923799515
• MDL: MFCD24141196
• CID: 5244617
• PubChem ID: 81646999
• Update Time: 2026-03-08

3-chloro-4-fluorophenyl chloroformate Chemical and Physical Properties

Names and Identifiers

• Carbonochloridic acid, 3-chloro-4-fluorophenyl ester
• 3-chloro-4-fluorophenyl chloroformate

• MDL： MFCD24141196
• Inchi： 1S/C7H3Cl2FO2/c8-5-3-4(12-7(9)11)1-2-6(5)10/h1-3H
• InChI Key： PBLPIIJCXIHCRC-UHFFFAOYSA-N
• SMILES： C(Cl)(OC1=CC=C(F)C(Cl)=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds

Additional information on 3-chloro-4-fluorophenyl chloroformate

Comprehensive Overview of 3-Chloro-4-Fluorophenyl Chloroformate (CAS No. 1533976-74-7)

3-Chloro-4-fluorophenyl chloroformate (CAS No. 1533976-74-7) is a specialized organic compound widely utilized in pharmaceutical and agrochemical synthesis. Its molecular structure, featuring both chloro and fluoro substituents, makes it a versatile intermediate for constructing complex molecules. The compound's CAS number (1533976-74-7) is a critical identifier for researchers and regulatory compliance, ensuring precise tracking in global chemical databases.

In recent years, the demand for halogenated phenyl derivatives like 3-chloro-4-fluorophenyl chloroformate has surged due to their role in developing active pharmaceutical ingredients (APIs). This aligns with the growing interest in precision medicine and targeted drug delivery systems, where such intermediates enable the synthesis of molecules with enhanced bioavailability and selectivity. Searches for "fluorophenyl chloroformate applications" and "CAS 1533976-74-7 suppliers" have spiked, reflecting industry needs.

The compound's reactivity stems from its chloroformate group, which facilitates esterification and amidation reactions under mild conditions. This property is particularly valuable in peptide coupling and prodrug synthesis, addressing trends like "green chemistry in API manufacturing" and "solvent-free reactions." Researchers also explore its use in covalent organic frameworks (COFs), a hot topic in materials science.

From a safety perspective, proper handling of 3-chloro-4-fluorophenyl chloroformate requires adherence to standard laboratory protocols. While not classified as hazardous under normal use, its storage conditions (typically under inert atmosphere) and compatibility with common reagents are frequently searched topics. The compound's stability data and degradation pathways are critical for quality control in industrial applications.

Innovations in continuous flow chemistry have further elevated the relevance of this intermediate. Its compatibility with microreactor technology allows for scalable, efficient production—addressing the pharmaceutical industry's push toward "lean manufacturing." Analytical methods like HPLC purity testing for CAS 1533976-74-7 are also widely discussed in technical forums.

Environmental considerations are another key focus. The biodegradability of halogenated intermediates and their waste treatment methods align with global sustainability goals. Queries such as "eco-friendly disposal of fluorophenyl compounds" underscore this trend. Manufacturers increasingly highlight lifecycle assessments for compounds like 3-chloro-4-fluorophenyl chloroformate to meet regulatory standards.

In summary, 3-chloro-4-fluorophenyl chloroformate (CAS 1533976-74-7) bridges multiple scientific disciplines, from drug discovery to advanced materials. Its evolving applications reflect broader shifts toward sustainable chemistry and process intensification, making it a compound of enduring industrial significance.